Cas no 129080-34-8 (1,4-Benzenedicarboxaldehyde, 2,5-bis(decyloxy)-)

• Product Name: 1,4-Benzenedicarboxaldehyde, 2,5-bis(decyloxy)-
• CAS No: 129080-34-8
• MF: C₂₈H₄₆O₄
• MW: 446.662449359894
• CID: 1224328
• PubChem ID: 12143521
• Update Time: 2025-04-20

1,4-Benzenedicarboxaldehyde, 2,5-bis(decyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxaldehyde, 2,5-bis(decyloxy)-
• 2,5-didecoxyterephthalaldehyde
• 129080-34-8
• DTXSID40478486

• Inchi： 1S/C28H46O4/c1-3-5-7-9-11-13-15-17-19-31-27-21-26(24-30)28(22-25(27)23-29)32-20-18-16-14-12-10-8-6-4-2/h21-24H,3-20H2,1-2H3
• InChI Key： MQPYZRZPJYMKEQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=O)C(=CC=1C=O)OCCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 446.33978
• Monoisotopic Mass: 446.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 22
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6